Cas no 1609348-48-2 (tert-butyl trans-3-amino-4-(trifluoromethyl)pyrrolidine-1-carboxylate)

Technical Introduction: tert-Butyl trans-3-amino-4-(trifluoromethyl)pyrrolidine-1-carboxylate is a high-purity intermediate widely used in pharmaceutical and agrochemical synthesis. Its rigid pyrrolidine scaffold, combined with the electron-withdrawing trifluoromethyl group and protected amine functionality, enhances its utility in constructing bioactive molecules. The tert-butyloxycarbonyl (Boc) group ensures stability during synthetic transformations while allowing selective deprotection under mild conditions. This compound is particularly valuable in the development of fluorinated drug candidates, offering improved metabolic stability and binding affinity. Its well-defined stereochemistry (trans configuration) further ensures reproducibility in chiral synthesis. Suitable for nucleophilic substitutions and cross-coupling reactions, it serves as a versatile building block for advanced medicinal chemistry applications.
tert-butyl trans-3-amino-4-(trifluoromethyl)pyrrolidine-1-carboxylate structure
1609348-48-2 structure
Product Name:tert-butyl trans-3-amino-4-(trifluoromethyl)pyrrolidine-1-carboxylate
CAS No:1609348-48-2
MF:C10H17F3N2O2
MW:254.25
MDL:MFCD30803620
CID:5101954
PubChem ID:89457058
Update Time:2026-03-03

tert-butyl trans-3-amino-4-(trifluoromethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • ZNVBVBJFGYWTQJ-BQBZGAKWSA-N
    • rel-tert-butyl (3R,4S)-3-amino-4-(trifluoromethyl)pyrrolidine-1-carboxylate
    • tert-butyl trans-3-amino-4-(trifluoromethyl)pyrrolidine-1-carboxylate
    • BS-43369
    • ZNVBVBJFGYWTQJ-RNFRBKRXSA-N
    • tert-Butyl (3S,4R)-3-amino-4-(trifluoromethyl)pyrrolidine-1-carboxylate
    • trans-1-Boc-3-amino-4-(trifluoromethyl)pyrrolidine
    • MFCD30803620
    • tert-butyl(3S,4R)-3-amino-4-(trifluoromethyl)pyrrolidine-1-carboxylate
    • 1609348-48-2
    • 1428776-57-1
    • t-Butyl trans-3-amino-4-(trifluoromethyl)pyrrolidine-1-carboxylate
    • AT10186
    • SCHEMBL14801549
    • MDL： MFCD30803620
    • Inchi： 1S/C10H17F3N2O2/c1-9(2,3)17-8(16)15-4-6(7(14)5-15)10(11,12)13/h6-7H,4-5,14H2,1-3H3/t6-,7-/m0/s1
    • InChI Key： ZNVBVBJFGYWTQJ-BQBZGAKWSA-N
    • SMILES： N1(C(OC(C)(C)C)=O)C[C@H](C(F)(F)F)[C@@H](N)C1

Computed Properties

  • Exact Mass: 254.12421228g/mol
  • Monoisotopic Mass: 254.12421228g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 299
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 55.6Ų

tert-butyl trans-3-amino-4-(trifluoromethyl)pyrrolidine-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB546042-250 mg
t-Butyl trans-3-amino-4-(trifluoromethyl)pyrrolidine-1-carboxylate; .
 1609348-48-2
250MG
 €833.50 2023-04-13
abcr
AB546042-500 mg
t-Butyl trans-3-amino-4-(trifluoromethyl)pyrrolidine-1-carboxylate; .
 1609348-48-2
500MG
 €1,097.00 2023-04-13
abcr
AB546042-1 g
t-Butyl trans-3-amino-4-(trifluoromethyl)pyrrolidine-1-carboxylate; .
 1609348-48-2
1g
 €1,269.10 2022-06-09
eNovation Chemicals LLC
D648554-100mg
tert-butyl trans-3-amino-4-(trifluoromethyl)pyrrolidine-1-carboxylate
 1609348-48-2 97%
100mg
 $250 2024-07-21
eNovation Chemicals LLC
D648554-250MG
tert-butyl trans-3-amino-4-(trifluoromethyl)pyrrolidine-1-carboxylate
 1609348-48-2 97%
250mg
 $385 2024-07-21
eNovation Chemicals LLC
D648554-500MG
tert-butyl trans-3-amino-4-(trifluoromethyl)pyrrolidine-1-carboxylate
 1609348-48-2 97%
500mg
 $640 2024-07-21
eNovation Chemicals LLC
D648554-1G
tert-butyl trans-3-amino-4-(trifluoromethyl)pyrrolidine-1-carboxylate
 1609348-48-2 97%
1g
 $960 2024-07-21
eNovation Chemicals LLC
D648554-5G
tert-butyl trans-3-amino-4-(trifluoromethyl)pyrrolidine-1-carboxylate
 1609348-48-2 97%
5g
 $2890 2024-07-21
eNovation Chemicals LLC
D648554-10G
tert-butyl trans-3-amino-4-(trifluoromethyl)pyrrolidine-1-carboxylate
 1609348-48-2 97%
10g
 $4815 2024-07-21
Chemenu
CM441330-250mg
tert-butyl trans-3-amino-4-(trifluoromethyl)pyrrolidine-1-carboxylate
 1609348-48-2 95%+
250mg
 $373 2023-01-01

tert-butyl trans-3-amino-4-(trifluoromethyl)pyrrolidine-1-carboxylate Suppliers

Amadis Chemical Company Limited
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(CAS:1609348-48-2)tert-butyl trans-3-amino-4-(trifluoromethyl)pyrrolidine-1-carboxylate
Order Number:A1067240
Stock Status:in Stock
Quantity:100mg/250mg/500mg/1g/5g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 18:37
Price ($):248.0/397.0/662.0/991.0/2973.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:1609348-48-2)tert-butyl trans-3-amino-4-(trifluoromethyl)pyrrolidine-1-carboxylate
A1067240
Purity:99%/99%/99%/99%/99%
Quantity:100mg/250mg/500mg/1g/5g
Price ($):248.0/397.0/662.0/991.0/2973.0
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